Propanil

• CAS No.: 709-98-8
• Product Name: Propanil
• Molecular Formula: C9H9Cl2NO; C6H3Cl2NHCOCH2CH3; C9H9Cl2NO
• Molecular Weight: 218.08g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)propanamide
• Standard InChI: InChI=1S/C9H9Cl2NO/c1-2-9(13)12-6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)
• Standard InChIKey: LFULEKSKNZEWOE-UHFFFAOYSA-N
• Impurities: /The/ contaminants are 3,4,3',4'-tetrachloroazobenzene and /3,4,3',4'-tetrachloroazobenzene's/ oxy derivative... .; Presence of TCAB (3,3',4,4'-tetrachloroazobenzene) was determined by HPLC in 3,4-dichloroaniline, & in the herbicides (propanil, diuron, linuron & neburon) made from 3,4-dichloroaniline.
• SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)Cl
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)Cl
• Appearance: Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide.,COLOURLESS CRYSTALS.
• Boiling Point: 351.0 °C; 351 °C
• Colorform: White crystalline solid /Purity not provided/; Colorless crystals /Purity not provided/; Light brown solid (pure); Dark oily liquid; Solid, white-gray
• Density: 1.25 g/cu cm at 25 °C; Density (at 25 °C): 1.4 g/cm³
• Flash Point: 100 °C
• Melting Point: 92.0 °C; 92 °C; 92-93 °C
• Physical Description: Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide.; COLOURLESS CRYSTALS.
• Description: Propanil appears as colorless to brown crystals. Non corrosive. Used as an herbicide.; Propanil is an anilide resulting from the formal condensation of the carboxy group of propanoic acid with the amino group of 3,4-dichloroaniline. It is a herbicide used for the treatment of numerous grasses and broad-leaved weeds in rice, potatoes, and wheat. It has a role as a herbicide. It is an anilide and a dichlorobenzene. It derives from a 3,4-dichloroaniline.; A chlorinated anilide that is used as an herbicide.
• Shelf Life: Stable at normal pH range: DT50 (22 °C) >>1 yr (pH 4, 7, 9). Rapidly degraded in water by sunlight; photolysis DT50 12-13 hr.; Biological activity of Riselect remains practically unvaried for 2 years under environmental conditions, provided product is stored in its unopened & undamaged original containers, in shaded & possibly well-aired places. /Technical product of propanil/
• Solubility: 0.00 M; Solubility in water at room temperature: 225 ppm; In water 130 mg/L at 20 °C; in isopropanol and dichloromethane >200 g/L at 20 °C, toluene 50-100 g/L at 20 °C, and hexane <1 g/L at 20 °C; in benzene 7X10+4 mg/L at 25 °C, acetone 1.7X10+6 mg/L at 25 °C, and ethanol 1.1X10+6 mg/L at 25 °C.; Sparingly soluble in aromatic solvents; In water, 152 mg/L at 25 °C; Solubility in water, g/l at 20 °C: 0.13 (very poor)
• Synonyms: Propagrin 36; Propanide; Propanil
• Vapor Pressure: 9.08e-07 mmHg; 0.121 mPa (9.08X10-7 mm Hg) at 25 °C; 12 mPa (9.0X10-5 mm Hg) at 60 °C; Vapor pressure, Pa at 60 °C: 0.012
• PubChem Compound: 4933
• Last Modified: Nov 11 2021